Cas no 944904-73-8 (1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one)

• Product Name: 1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one
• CAS No: 944904-73-8
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• MDL: MFCD10696255
• CID: 1987228
• PubChem ID: 53402528
• Update Time: 2025-04-21

1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]ethanone
• 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)ethanone
• 1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one
• AC-29080
• CS-0272055
• BL010244
• MFCD10696255
• 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)ethan-1-one
• AB56883
• DB-092910
• 944904-73-8
• 1-[2-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL]ETHAN-1-ONE
• DTXSID20695018
• EN300-1937559

• MDL： MFCD10696255
• Inchi： 1S/C8H5ClF3NO/c1-4(14)6-2-5(8(10,11)12)3-13-7(6)9/h2-3H,1H3
• InChI Key： MTURWIPCZHAYAR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=O)C=C(C=N1)C(F)(F)F

Computed Properties

• Exact Mass: 223.0011760g/mol
• Monoisotopic Mass: 223.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 221.9±35.0 ºC (760 Torr),
• Flash Point: 88.0±25.9 ºC,
• Solubility: Slightly soluble (1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones